Cas no 2012821-62-2 (Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl-)

• Product Name: Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl-
• CAS No: 2012821-62-2
• MF: C₉H₁₇BrF₂
• MW: 243.13208937645
• CID: 5283915
• Update Time: 2025-10-29

Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5,5-difluoro-2,4,4-trimethylhexane
• Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl-

• Inchi： 1S/C9H17BrF2/c1-7(6-10)5-8(2,3)9(4,11)12/h7H,5-6H2,1-4H3
• InChI Key： DWGUURXZPWQOJQ-UHFFFAOYSA-N
• SMILES： BrCC(C)CC(C)(C)C(C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl-

Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- (CAS No. 2012821-62-2): A Comprehensive Overview

Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- (CAS No. 2012821-62-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a crucial role in various synthetic applications and has been the subject of extensive studies in recent years.

The molecular structure of Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- consists of a hexane backbone with substituents that include a bromine atom at the first carbon position and two fluorine atoms at the fifth carbon position. Additionally, the presence of three methyl groups at the second, fourth, and fourth carbon positions further enhances its chemical reactivity and versatility. This specific arrangement of atoms imparts distinct properties to the compound, making it valuable in multiple chemical transformations.

In recent years, Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- has been extensively studied for its potential applications in pharmaceutical synthesis. Its unique structural features make it an excellent intermediate in the preparation of more complex molecules. For instance, the bromine substituent allows for further functionalization through cross-coupling reactions such as Suzuki or Heck couplings, which are pivotal in constructing biaryl structures commonly found in active pharmaceutical ingredients (APIs).

Moreover, the presence of fluorine atoms in the molecule enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to degradation by metabolic enzymes. This characteristic has made Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- a preferred building block in the development of novel therapeutic agents targeting various diseases.

Recent advancements in synthetic chemistry have highlighted the utility of this compound in constructing complex scaffolds. Researchers have demonstrated its effectiveness in generating novel heterocyclic compounds that exhibit promising biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and antiviral agents. The ability to modify its structure through various chemical reactions allows for the tailoring of properties such as solubility and binding affinity to biological targets.

The fluorine atoms in Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- also contribute to its stability under various reaction conditions. This stability is particularly important in multi-step syntheses where intermediates are often exposed to harsh reagents or elevated temperatures. The compound's robustness ensures that it can be used effectively in large-scale production without significant degradation.

In addition to its pharmaceutical applications, Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- has found utility in materials science research. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The fluorine substituents can influence the electron density distribution within the molecule, which is crucial for tuning the electrical and optical characteristics of materials.

The synthesis of Hexane, 1-bromo-5,5-difluoro-2,4,4-trimethyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of a suitable hexane derivative followed by fluorination at specific positions. Advanced techniques such as transition metal catalysis have been employed to achieve high selectivity and yield during these reactions.

Ongoing research continues to explore new synthetic routes and applications for this compound. Innovations in catalytic systems and reaction optimization are expected to further enhance its accessibility and utility. As our understanding of molecular interactions deepens，the potential uses for Hexane，1-bromo-5，5-difluoro-2，4，4-trimethyl- will undoubtedly expand，leading to novel discoveries across multiple scientific disciplines.